Cas no 2229098-87-5 (N-(4-cyclopropylphenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(4-cyclopropylphenyl)methyl-N-methylhydroxylamine
• CAS No: 2229098-87-5
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6283849
• PubChem ID: 165672835
• Update Time: 2025-10-31

N-(4-cyclopropylphenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4-cyclopropylphenyl)methyl-N-methylhydroxylamine
• 2229098-87-5
• N-[(4-cyclopropylphenyl)methyl]-N-methylhydroxylamine
• EN300-1777764

• Inchi： 1S/C11H15NO/c1-12(13)8-9-2-4-10(5-3-9)11-6-7-11/h2-5,11,13H,6-8H2,1H3
• InChI Key： JMGGJTASXNGGPA-UHFFFAOYSA-N
• SMILES： ON(C)CC1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.5Ų

Additional information on N-(4-cyclopropylphenyl)methyl-N-methylhydroxylamine

Introduction to N-(4-cyclopropylphenyl)methyl-N-methylhydroxylamine (CAS No. 2229098-87-5)

N-(4-cyclopropylphenyl)methyl-N-methylhydroxylamine, a compound with the CAS number 2229098-87-5, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and medicinal chemistry. The presence of a cyclopropyl substituent on the phenyl ring and the combination of a hydroxylamine moiety with a methyl group contribute to its distinct chemical properties, making it a valuable candidate for further exploration.

The molecular structure of N-(4-cyclopropylphenyl)methyl-N-methylhydroxylamine consists of a benzene ring substituted with a cyclopropyl group at the para position, linked to a hydroxylamine functional group through a methylene bridge. The N-methyl group attached to the hydroxylamine moiety enhances its reactivity and solubility, which are critical factors in pharmaceutical applications. This structural arrangement not only imparts unique electronic and steric properties but also opens up possibilities for diverse chemical modifications and derivatization, which are essential for developing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing the hydroxylamine group. Hydroxylamines are known for their ability to participate in various chemical reactions, including nucleophilic substitution, oxidation-reduction processes, and coordination chemistry. These reactions make hydroxylamines valuable intermediates in the synthesis of complex molecules, particularly in the development of antitumor agents, antimicrobial drugs, and other therapeutic compounds.

The cyclopropyl substituent in N-(4-cyclopropylphenyl)methyl-N-methylhydroxylamine adds an additional layer of complexity to its chemical behavior. Cyclopropane rings are known for their high ring strain, which can influence the reactivity and stability of adjacent functional groups. This strain can be exploited to facilitate certain chemical transformations or to enhance binding interactions with biological targets. For instance, cyclopropane-containing molecules have been shown to exhibit enhanced binding affinity to certain enzymes and receptors due to the strained ring's ability to adopt conformations that are complementary to the binding pockets of these targets.

Recent studies have highlighted the importance of N-(4-cyclopropylphenyl)methyl-N-methylhydroxylamine in the development of novel pharmaceuticals. Researchers have been exploring its potential as a precursor for synthesizing more complex molecules with enhanced pharmacological activity. For example, derivatives of this compound have been investigated for their antimicrobial properties, with some showing promising results against resistant bacterial strains. Additionally, modifications of the hydroxylamine group have led to the discovery of new compounds with anti-inflammatory and analgesic effects.

The synthesis of N-(4-cyclopropylphenyl)methyl-N-methylhydroxylamine involves several key steps that highlight its complexity as a chemical entity. The introduction of the cyclopropyl group onto the phenyl ring typically requires specialized synthetic methodologies, such as metal-catalyzed cross-coupling reactions or directed ortho-metalation strategies. Once the cyclopropylation is achieved, the subsequent installation of the hydroxylamine moiety and the N-methyl group requires careful consideration of reaction conditions to ensure high yield and purity.

The use of computational chemistry has become increasingly important in understanding the behavior of N-(4-cyclopropylphenyl)methyl-N-methylhydroxylamine both in isolation and within biological systems. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets such as enzymes and receptors. These predictions can guide experimental efforts by identifying potential binding sites and optimizing molecular structures for improved pharmacological activity.

One area where this compound has shown particular promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, division, and differentiation. Dysregulation of kinase activity is associated with various diseases, particularly cancer. By designing molecules that specifically inhibit kinase activity, researchers can develop targeted therapies that address these dysregulations without affecting normal cellular processes.

The unique structural features of N-(4-cyclopropylphenyl)methyl-N-methylhydroxylamine make it an attractive scaffold for developing kinase inhibitors. The cyclopropyl group can help stabilize specific conformations required for binding to kinase active sites, while the hydroxylamine moiety can engage in hydrogen bonding or other interactions that enhance binding affinity. Additionally, the presence of a methyl group on nitrogen can influence electronic properties and reactivity, further tailoring the compound's pharmacological profile.

Another area where this compound has been explored is in antiviral drug development. Viruses rely on host cellular machinery for replication, making them susceptible to inhibitors that target viral enzymes or proteins essential for their life cycle. By identifying compounds that disrupt viral replication without harming host cells, researchers can develop effective antiviral therapies.

N-(4-cyclopropylphenyl)methyl-N-methylhydroxylamine has been investigated as a potential inhibitor of viral proteases and polymerases. These enzymes are critical for processing viral proteins and replicating viral genetic material. By designing molecules that bind tightly to these enzymes and block their activity, researchers can prevent viruses from replicating within host cells.

The development of new antiviral drugs is particularly important in light of emerging viral threats such as COVID-19. The rapid spread and high mortality rates associated with these viruses underscore the need for effective treatments that can be developed quickly and efficiently. Compounds like N-(4-cyclopropilphenylmethylnmethylhydroxy)lmine hold promise as starting points for discovering new antiviral agents that can be used alone or in combination with existing therapies.

In conclusion, N-(4-cyclopropilphenylmethylnmethylhydroxy)lmine (CAS No. 2229098-87-5) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for synthesizing novel therapeutic agents targeting various diseases such as cancer and viral infections. Continued research into this compound will likely uncover additional applications and refine synthetic methodologies for its production.